N'-(2-Chloro-6-fluorobenzylidene)-3-isopropyl-1H-pyrazole-5-carbohydrazide

Specification

• Molecular Formula: C14H14ClFN4O
• Molecular Weight: 308.74 g/mol
• IUPAC Name: N-[(E)-(2-chloro-6-fluorophenyl)methylideneamino]-5-propan-2-yl-1H-pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C14H14ClFN4O/c1-8(2)12-6-13(19-18-12)14(21)20-17-7-9-10(15)4-3-5-11(9)16/h3-8H,1-2H3,(H,18,19)(H,20,21)/b17-7+
• Standard InChI Key: IXISXHNSJQZUKJ-REZTVBANSA-N
• Isomeric SMILES: CC(C)C1=CC(=NN1)C(=O)N/N=C/C2=C(C=CC=C2Cl)F
• Canonical SMILES: CC(C)C1=CC(=NN1)C(=O)NN=CC2=C(C=CC=C2Cl)F

Introduction

N'-(2-Chloro-6-fluorobenzylidene)-3-isopropyl-1H-pyrazole-5-carbohydrazide is a complex organic compound that belongs to the class of carbohydrazides. It is characterized by its unique structure, which includes a pyrazole ring, an isopropyl group, and a benzylidene moiety with both chloro and fluoro substituents. This compound is of interest in various chemical and pharmaceutical applications due to its potential biological activity and synthetic versatility.

Synthesis and Preparation

The synthesis of N'-(2-Chloro-6-fluorobenzylidene)-3-isopropyl-1H-pyrazole-5-carbohydrazide typically involves the condensation reaction between a pyrazole-5-carbohydrazide derivative and a benzaldehyde derivative. The specific conditions and reagents used can vary depending on the desired yield and purity of the product.

Synthesis Steps

• Starting Materials: 3-Isopropyl-1H-pyrazole-5-carbohydrazide and 2-chloro-6-fluorobenzaldehyde.

• Reaction Conditions: The reaction is typically carried out in a solvent such as ethanol or methanol, with or without a catalyst, under reflux conditions.

• Purification: The product can be purified using recrystallization or chromatography techniques.

Potential Applications

• Pharmaceuticals: The compound's unique structure might exhibit activity against specific biological targets, making it a candidate for drug development.

• Agrochemicals: Similar compounds have been explored for their potential as pesticides or herbicides.